Cas no 890604-38-3 (4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)methyl-N,N-diethyl-3,5-dimethyl-1H-pyrazole-1-carboxamide)

• Product Name: 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)methyl-N,N-diethyl-3,5-dimethyl-1H-pyrazole-1-carboxamide
• CAS No: 890604-38-3
• MF: C₁₉H₂₂N₄O₃
• MW: 354.402984142303
• CID: 6013862
• PubChem ID: 1302074
• Update Time: 2025-10-31

4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)methyl-N,N-diethyl-3,5-dimethyl-1H-pyrazole-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)methyl-N,N-diethyl-3,5-dimethyl-1H-pyrazole-1-carboxamide
• 4-[(1,3-dioxoisoindol-2-yl)methyl]-N,N-diethyl-3,5-dimethylpyrazole-1-carboxamide
• 4-[(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)methyl]-N,N-diethyl-3,5-dimethyl-1H-pyrazole-1-carboxamide
• VU0203219-3
• 4-((1,3-dioxoisoindolin-2-yl)methyl)-N,N-diethyl-3,5-dimethyl-1H-pyrazole-1-carboxamide
• SMR000143756
• SR-01000283110-1
• SR-01000283110
• AKOS002245023
• Z274555464
• 890604-38-3
• F3238-0117
• HMS2423K18
• MLS000537239
• CHEMBL1872408
• 4-[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)methyl]-N,N-diethyl-3,5-dimethyl-1H-pyrazole-1-carboxamide

• Inchi： 1S/C19H22N4O3/c1-5-21(6-2)19(26)23-13(4)16(12(3)20-23)11-22-17(24)14-9-7-8-10-15(14)18(22)25/h7-10H,5-6,11H2,1-4H3
• InChI Key： OVKZSOLOQAFJAL-UHFFFAOYSA-N
• SMILES： N1(C(N(CC)CC)=O)C(C)=C(CN2C(=O)C3=C(C2=O)C=CC=C3)C(C)=N1

Computed Properties

• Exact Mass: 354.16919058g/mol
• Monoisotopic Mass: 354.16919058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 75.5Ų

Additional information on 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)methyl-N,N-diethyl-3,5-dimethyl-1H-pyrazole-1-carboxamide

Introduction to 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)methyl-N,N-diethyl-3,5-dimethyl-1H-pyrazole-1-carboxamide (CAS No. 890604-38-3)

4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)methyl-N,N-diethyl-3,5-dimethyl-1H-pyrazole-1-carboxamide, identified by its CAS number 890604-38-3, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of heterocyclic molecules characterized by a pyrazole core appended with an isoindole moiety and a carboxamide functional group. The unique arrangement of these structural elements imparts distinct chemical and biological properties, making it a promising candidate for further investigation in medicinal chemistry.

The pyrazole scaffold is a well-known pharmacophore in drug design, frequently incorporated into molecules due to its ability to engage with various biological targets. Pyrazole derivatives exhibit a broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. In particular, the N,N-diethyl substitution on the pyrazole ring enhances lipophilicity, which is often crucial for membrane permeability and target binding affinity. The presence of the 3,5-dimethyl group further modulates the electronic properties of the molecule, influencing its reactivity and interaction with biological receptors.

The isoindole component of the compound introduces an additional layer of complexity. Isoindoles are nitrogen-containing heterocycles that have been increasingly studied for their potential in medicinal applications. They often serve as key structural motifs in bioactive natural products and synthetic drugs. The 1,3-dioxo-2,3-dihydro substitution pattern within the isoindole ring suggests the presence of a dihydrofuranone-like structure, which is known to participate in hydrogen bonding interactions and may contribute to the compound's binding affinity to biological targets.

The carboxamide functional group at the 1-position of the pyrazole ring is another critical feature. Carboxamides are versatile pharmacophores that can act as hydrogen bond donors or acceptors, facilitating interactions with proteins and enzymes. This functional group is commonly found in active pharmaceutical ingredients (APIs) due to its stability and ability to modulate molecular properties such as solubility and bioavailability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with high precision. Studies using molecular dynamics simulations and virtual screening techniques have highlighted the potential of 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)methyl-N,N-diethyl-3,5-dimethyl-1H-pyrazole-1-carboxamide as a lead compound for further optimization. These computational approaches have identified key interactions between this molecule and potential biological targets, such as kinases and transcription factors.

In vitro studies have begun to elucidate the biological activity of this compound. Initial experiments suggest that it exhibits inhibitory effects on certain enzymes implicated in cancer progression. The pyrazole core, combined with the isoindole moiety, appears to disrupt critical signaling pathways by competing with natural substrates or modulating enzyme conformation. Additionally, the N,N-diethyl group may enhance binding affinity through hydrophobic interactions with lipid-rich regions of protein targets.

The synthesis of this compound presents an intriguing challenge due to its complex architecture. Multi-step synthetic routes involving cyclization reactions, functional group transformations, and protective group strategies have been employed to construct the desired structure. Advances in synthetic methodologies have made it possible to produce high-purity samples suitable for detailed biochemical characterization.

One particularly notable aspect of this compound is its potential role as a scaffold for structure-based drug design (SBDD). By leveraging computational tools to analyze binding interactions at the atomic level, researchers can identify key residues involved in target recognition. This information can then be used to design analogs with improved potency and selectivity.

The pharmaceutical industry has shown increasing interest in heterocyclic compounds due to their diverse biological activities and synthetic accessibility. The combination of a pyrazole ring with an isoindole moiety offers a unique chemical space that has not been extensively explored until recently. As more data becomes available on the biological effects of this class of molecules, opportunities for therapeutic development are likely to expand.

Future research directions may include exploring derivatives of this compound that exhibit enhanced pharmacokinetic profiles or targeted delivery systems. Nanotechnology-based approaches could be particularly useful for improving bioavailability or selectively delivering the drug to affected tissues. Additionally, combination therapies involving this compound alongside other therapeutic agents may offer synergistic benefits in treating complex diseases.

In conclusion,4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)methyl-N,N-diethyl-3,5-dimethyl-1H-pyrazole-1-carboxamide (CAS No. 890604-38-3) represents a structurally fascinating molecule with significant potential in pharmaceutical research. Its unique combination of pharmacophores makes it an attractive candidate for further exploration in drug discovery efforts aimed at addressing unmet medical needs.